Cas no 1190332-00-3 (N-{4-2-(aminooxy)ethylphenyl}acetamide)

• Product Name: N-{4-2-(aminooxy)ethylphenyl}acetamide
• CAS No: 1190332-00-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5845874
• PubChem ID: 165627656
• Update Time: 2025-07-19

N-{4-2-(aminooxy)ethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-(aminooxy)ethylphenyl}acetamide
• N-{4-[2-(aminooxy)ethyl]phenyl}acetamide
• EN300-1786581
• 1190332-00-3

• Inchi： 1S/C10H14N2O2/c1-8(13)12-10-4-2-9(3-5-10)6-7-14-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： XDQNJROAEYKKTE-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=CC=1)NC(C)=O)N

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{4-2-(aminooxy)ethylphenyl}acetamide

N-{4-2-(aminooxy)ethylphenyl}acetamide (CAS No. 1190332-00-3): A Comprehensive Overview

N-{4-2-(aminooxy)ethylphenyl}acetamide (CAS No. 1190332-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-aminoxyethyl)phenylacetamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

The molecular formula of N-{4-2-(aminooxy)ethylphenyl}acetamide is C₁₁H₁₅NO₃, and its molecular weight is approximately 217.24 g/mol. The compound consists of an acetamide group attached to a phenyl ring, which is further substituted with a 2-(aminooxy)ethyl group. This unique structure imparts the compound with specific chemical and physical properties that make it an interesting candidate for various applications.

Synthesis Methods: The synthesis of N-{4-2-(aminooxy)ethylphenyl}acetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-(2-hydroxyethyl)aniline with acetic anhydride, followed by the conversion of the hydroxyl group to an aminoxy group using hydroxylamine. Another approach involves the reaction of 4-(2-chloroethyl)aniline with hydroxylamine to form the intermediate aminoxy compound, which is then acetylated to yield the final product. These synthetic pathways are well-documented in the literature and have been optimized for high yields and purity.

Chemical Properties: N-{4-2-(aminooxy)ethylphenyl}acetamide exhibits several notable chemical properties that contribute to its utility in various applications. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, making it suitable for use in solution-based reactions and formulations. The compound also displays good thermal stability, which is crucial for its storage and handling in laboratory settings.

Biological Applications: The biological activity of N-{4-2-(aminooxy)ethylphenyl}acetamide has been extensively studied in recent years. One of its primary applications is as a potential therapeutic agent for various diseases. Research has shown that this compound possesses anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Additionally, studies have demonstrated that N-{4-2-(aminooxy)ethylphenyl}acetamide has neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Mechanism of Action: The biological effects of N-{4-2-(aminooxy)ethylphenyl}acetamide are attributed to its ability to modulate specific cellular pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This inhibition helps to reduce inflammation and prevent tissue damage. Furthermore, the compound has been found to activate certain neuroprotective pathways, such as the Nrf2/ARE pathway, which plays a crucial role in protecting neurons from oxidative stress.

Clinical Trials: While preclinical studies have provided promising results, clinical trials are essential to validate the safety and efficacy of N-{4-2-(aminooxy)ethylphenyl}acetamide. Several Phase I and Phase II clinical trials are currently underway to evaluate the compound's therapeutic potential in various disease models. These trials aim to assess the pharmacokinetics, pharmacodynamics, and safety profile of the compound in human subjects.

Recent Research Advancements: Recent advancements in the field have shed light on new potential applications for N-{4-2-(aminooxy)ethylphenyl}acetamide strong>. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. Another study published in Neuropharmacology found that N-{4-2-(aminooxy)ethylphenyl}acetamide strong> can enhance cognitive function in animal models of Alzheimer's disease by improving synaptic plasticity.

Safety Considerations: As with any new therapeutic agent, safety considerations are paramount. Preclinical toxicity studies have shown that N-{4-2-(aminooxy)ethylphenyl}acetamide strong> has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

FUTURE DIRECTIONS: The future outlook for N-{4-2-(aminooxy)ethylphenyl}acetamide strong> is promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and reduce side effects. As more clinical data becomes available, it is likely that this compound will find widespread application in various therapeutic areas.